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Abstract
Methyl 4-(chlorocarbonyl)benzoate (CAS: 7377-26-6), also known as monomethyl

terephthaloyl chloride, is a bifunctional reagent of significant importance in organic synthesis,

materials science, and pharmaceutical development.[1][2] Its structure, featuring a highly

reactive acyl chloride and a more stable methyl ester, allows for selective and sequential

transformations, making it a valuable building block for complex molecular architectures.[1]

This guide provides a detailed overview of its primary chemical reactions, supported by

experimental protocols, quantitative data, and mechanistic diagrams to facilitate its application

in research and development.

Introduction to Methyl 4-(chlorocarbonyl)benzoate
Methyl 4-(chlorocarbonyl)benzoate is a white to off-white crystalline solid with a molecular

weight of 198.60 g/mol .[2][3] Its utility stems from the differential reactivity of its two functional

groups. The chlorocarbonyl (acyl chloride) group is a powerful electrophile, susceptible to

nucleophilic acyl substitution, while the methyl ester is comparatively stable and typically

requires harsher conditions, such as strong acid or base, for reaction.[4] This orthogonality is
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crucial for its role as an intermediate in the synthesis of pharmaceuticals, fine chemicals, and

polymers.[2]

Physical and Chemical Properties:

Property Value Reference

Molecular Formula C₉H₇ClO₃ [2]

Molecular Weight 198.60 g/mol [2]

Melting Point 50-59 °C

Boiling Point 135-170 °C @ 12 Torr [5]

Density 1.291 g/cm³ [2]

| Hazard Class | 8 (Corrosive) |[2] |

Core Reactivity and Key Chemical Reactions
The principal reactivity of Methyl 4-(chlorocarbonyl)benzoate is centered on the electrophilic

acyl chloride group. It readily participates in nucleophilic acyl substitution reactions with a wide

range of nucleophiles, typically without the need for coupling agents.[1]
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Methyl 4-(chlorocarbonyl)benzoate

Amide Product

 Amidation

Ester Product

 Esterification

Carboxylic Acid
(Monomethyl terephthalate)

 Hydrolysis

Benzophenone Derivative

 Friedel-Crafts
 Acylation

Amine (R-NH₂)Alcohol (R-OH) Water (H₂O)
Arene (Ar-H) +

Lewis Acid
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Start

Dissolve amine (1.0 eq) and
base (e.g., TEA, 1.2 eq)

in anhydrous DCM.

Cool solution to 0 °C
in an ice bath.

Add Methyl 4-(chlorocarbonyl)benzoate
(1.05 eq) solution in DCM dropwise.

Stir at 0 °C for 30 min, then
warm to RT for 2-4 hours.

Monitor by TLC.

Quench with water.
Separate organic layer.

Wash organic layer with dilute HCl,
sat. NaHCO₃, and brine.

Dry over anhydrous Na₂SO₄,
filter, and concentrate in vacuo.

Purify crude product via
recrystallization or chromatography.

End: Purified Amide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Key chemical reactions involving Methyl 4-
(chlorocarbonyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047956#key-chemical-reactions-involving-methyl-4-
chlorocarbonyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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